Cas no 74737-05-6 (3-(2,4,6-trimethoxyphenyl)propanoic acid)

• Product Name: 3-(2,4,6-trimethoxyphenyl)propanoic acid
• CAS No: 74737-05-6
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• MDL: MFCD00045944
• CID: 572490
• PubChem ID: 3018538
• Update Time: 2025-07-19

3-(2,4,6-trimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2,4,6-trimethoxy-
• 3-(2,4,6-Trimethoxyphenyl)propionic acid
• 3-(2,4,6-trimethoxyphenyl)propanoic acid
• AS-64799
• EINECS 277-978-2
• EN300-265726
• DTXSID00996257
• SCHEMBL491024
• 74737-05-6
• VU0549418-1
• F9995-0962
• NS00059703
• AKOS009374910
• STL302113
• LKDSCRCVTKEXRX-UHFFFAOYSA-N

• MDL： MFCD00045944
• Inchi： 1S/C12H16O5/c1-15-8-6-10(16-2)9(4-5-12(13)14)11(7-8)17-3/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： LKDSCRCVTKEXRX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CCC(=O)O)OC)OC

Computed Properties

• Exact Mass: 240.09978
• Monoisotopic Mass: 240.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.169
• Melting Point: 140-144℃
• Boiling Point: 387.7°C at 760 mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.515
• PSA: 64.99
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,4,6-trimethoxyphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4,6-trimethoxyphenyl)propanoic acid

Introduction to 3-(2,4,6-trimethoxyphenyl)propanoic acid (CAS No. 74737-05-6)

3-(2,4,6-trimethoxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 74737-05-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a propanoic acid moiety attached to a 2,4,6-trimethoxyphenyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple methoxy substituents on the aromatic ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The 2,4,6-trimethoxyphenyl group is a key feature of this compound, contributing to its unique electronic properties and interaction with biological targets. This aromatic system is known for its ability to participate in various chemical reactions, including esterification, reduction, and coupling reactions, making it a versatile building block in drug discovery and material science. The propanoic acid side chain provides a hydrophobic region that can influence solubility and metabolic stability, critical factors in pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(2,4,6-trimethoxyphenyl)propanoic acid in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for more complex molecules with targeted biological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. The methoxy groups on the aromatic ring can be selectively modified to introduce different pharmacophores, enabling the design of molecules with enhanced efficacy and reduced toxicity.

The synthesis of 3-(2,4,6-trimethoxyphenyl)propanoic acid typically involves multi-step organic reactions. One common approach includes the Friedel-Crafts alkylation of anisole (methyl phenyl ether) followed by methylation and carboxylation steps. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. These synthetic strategies highlight the compound's accessibility and utility in industrial-scale production.

In addition to its pharmaceutical applications, 3-(2,4,6-trimethoxyphenyl)propanoic acid has found utility in materials science. Its aromatic structure and functional group compatibility make it a suitable candidate for polymer synthesis and as a ligand in catalytic systems. Recent studies have demonstrated its role in the development of conductive polymers and metal-organic frameworks (MOFs), where its structural features contribute to improved material properties.

The biological activity of 3-(2,4,6-trimethoxyphenyl)propanoic acid has been extensively studied in vitro and in vivo. Preliminary research suggests that this compound may interact with specific enzymes and receptors involved in inflammatory pathways. The methoxy groups on the aromatic ring are particularly important for modulating these interactions. For example, modifications at these positions have been shown to alter binding affinities and pharmacokinetic profiles significantly.

One notable area of research involves the use of 3-(2,4,6-trimethoxyphenyl)propanoic acid as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. By incorporating this compound into drug candidates, researchers aim to achieve high selectivity and potency against specific kinase isoforms. The propanoic acid moiety can be further functionalized to enhance binding interactions with the target enzyme.

The environmental impact of 3-(2,4,6-trimethoxyphenyl)propanoic acid has also been considered in recent studies. Biodegradability assessments suggest that this compound undergoes slow degradation under typical environmental conditions. However， researchers are exploring strategies to improve its environmental footprint through structural modifications that enhance biodegradability while maintaining biological activity.

Future directions in the study of 3-(2,4，6-trimethoxyphenyl)propanoic acid include exploring its role in drug delivery systems and nanotechnology applications。 Its ability to form stable complexes with other molecules makes it a promising candidate for targeted drug delivery， where it can enhance payload retention and reduce off-target effects。 Additionally， its incorporation into nanocarriers such as liposomes or nanoparticles could improve bioavailability and therapeutic efficacy.

In conclusion， 3-(2，4，6-trimethoxyphenyl)propanoic acid (CAS No. 74737-05-6) is a multifaceted compound with significant potential in pharmaceuticals， materials science， and environmental chemistry。 Its unique structural features， including the 2，4，6-trimethoxyphenyl group， make it a valuable intermediate for synthetic applications， while its biological activities open new avenues for drug development。 Ongoing research continues to uncover novel uses for this compound， reinforcing its importance as a cornerstone molecule in modern chemistry。